S-(Trifluoromethyl) [1,1'-biphenyl]-4-carbothioate

• IUPAC Name: S-(trifluoromethyl) 4-phenylbenzenecarbothioate
• InChI: InChI=1S/C14H9F3OS/c15-14(16,17)19-13(18)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9H
• InChI Key: IWAUFDGEGMXCJB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)SC(F)(F)F
• Molecular Formula: C14H9F3OS
• Molecular Weight: 282.28 g/mol

Description

S-(Trifluoromethyl) [1,1'-biphenyl]-4-carbothioate is a useful research compound. Its molecular formula is C14H9F3OS and its molecular weight is 282.28 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Catalytic Fluoromethylation in Organic Chemistry : It is used in photoredox-catalyzed fluoromethylation of carbon-carbon multiple bonds (Koike & Akita, 2016).

• Preparation of Carboxylic Esters or S-Phenyl Carbothioates : It serves in preparing these compounds in excellent yields, using silyl carboxylates and alkyl silyl or by using mixed anhydrides and a catalytic amount of Lewis acid (Miyashita et al., 1993).

• As an Acyl Anion Synthon : Used in organocatalytic enantioselective addition to enones, creating versatile synthetic intermediates (Massolo et al., 2016).

• Building Blocks for Pharmaceutical/Electronic Materials : Its application extends to the preparation of building blocks for these fields (Martı́nez-Martı́nez et al., 2017).

• Anti-Inflammatory Corticosteroid Analogue : Demonstrates high topical anti-inflammatory activity with minimal hypothalamic-pituitary-adrenal suppression in rodents (Phillipps et al., 1994).

• Electrophilic Trifluoromethylating Agent : Reacts with aromatic rings to produce trifluoromethylated compounds (Yang et al., 1998).

• Antibacterial and Antifungal Activities : It has been screened for these activities in certain studies (Ahmad et al., 2002).

• Novel Therapeutic Agent : It shows potential as a therapeutic agent for benign hyperplasia (Wu et al., 2006).

• In Chemical Synthesis : It is utilized in carbotrifluoromethylations, important for synthesizing fluorine-containing molecules and carbon-carbon bond-forming reactions (Aradi & Kiss, 2022).

• In Nonlinear Optical Activity : The molecule exhibits nonlinear optical activity due to a small energy gap between frontier molecular orbitals (Tamer et al., 2015).